Cas no 2763975-49-9 (rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid)

• Product Name: rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• CAS No: 2763975-49-9
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 5561588
• PubChem ID: 165999567
• Update Time: 2025-10-21

rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• 2763975-49-9
• EN300-37344277

• Inchi： 1S/C16H25NO4/c1-2-10-21-16(20)17-9-8-13(11-14(17)15(18)19)12-6-4-3-5-7-12/h2,12-14H,1,3-11H2,(H,18,19)/t13-,14+/m1/s1
• InChI Key： DPOBOTCLOBZHST-KGLIPLIRSA-N
• SMILES： OC([C@@H]1C[C@@H](CCN1C(=O)OCC=C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 295.17835828g/mol
• Monoisotopic Mass: 295.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid

Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic Acid: A Promising Candidate in Synthetic Chemistry and Pharmacological Research

Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of synthetic chemistry and pharmacological research. The compound, identified by its CAS number 2763975-49-9, represents a novel class of molecules with potential applications in drug development and therapeutic innovation. Its structural features, including the presence of multiple chiral centers and functional groups, make it a versatile scaffold for the design of bioactive compounds. The synthesis and characterization of this compound have been extensively explored in recent studies, highlighting its potential as a lead molecule for further optimization.

Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid is a diastereomeric mixture of two enantiomers, which are distinguished by the stereochemical configuration of its chiral centers. The compound contains two stereocenters: the (2R,4S) configuration at the piperidine ring and the cyclohexyl substituent. This stereochemistry plays a critical role in determining the compound’s biological activity and pharmacological properties. Recent studies have emphasized the importance of stereoselective synthesis in optimizing the efficacy and safety of such molecules, as the spatial arrangement of atoms can significantly influence their interactions with biological targets.

The molecular framework of Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid is built around a piperidine ring, which is a six-membered nitrogen-containing heterocycle. The piperidine ring is substituted with a cyclohexyl group at the 4-position, adding structural complexity and enhancing the molecule’s hydrophobicity. Additionally, the compound features a prop-2-en-1-yloxy carbonyl group attached to the 1-position of the piperidine ring, which introduces functional groups that can participate in various biochemical interactions. The presence of these functional groups suggests potential applications in enzyme inhibition, receptor modulation, and drug delivery systems.

Recent advances in synthetic chemistry have enabled the efficient synthesis of Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid. One of the most promising synthetic routes involves the use of asymmetric catalysis to achieve stereoselective formation of the (2R,4S) configuration. This method allows for the precise control of stereochemistry, which is essential for the development of enantiomerically pure compounds with improved therapeutic profiles. The synthesis of this compound has also been explored using microwave-assisted techniques, which offer shorter reaction times and higher yields compared to traditional methods. These advancements in synthetic strategies highlight the importance of green chemistry principles in modern pharmaceutical research.

Pharmacological studies on Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid have revealed its potential as a multifunctional molecule. One of the most notable applications of this compound is its ability to modulate the activity of G-protein-coupled receptors (GPCRs), which are key targets in many therapeutic areas. The prop-2-en-1-yloxy carbonyl group may interact with specific receptor domains, enabling the compound to act as a partial agonist or antagonist. This property makes it a promising candidate for the development of drugs targeting neurological disorders, such as Parkinson’s disease and schizophrenia.

In addition to its role in receptor modulation, Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid has shown potential in the inhibition of enzymes involved in inflammatory processes. Studies have demonstrated that the compound can inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory prostaglandins. This property suggests its utility in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. The ability of the compound to selectively target COX-2 over COX-1 is particularly advantageous, as it may reduce the risk of gastrointestinal side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The structural diversity of Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid also makes it a valuable scaffold for the design of drug candidates with improved pharmacokinetic profiles. The presence of the cyclohexyl group and the prop-2-en-1-yloxy carbonyl moiety may enhance the molecule’s solubility and metabolic stability, which are critical factors in drug development. Recent studies have focused on the modification of these functional groups to optimize the compound’s bioavailability and reduce potential toxicities. For example, the introduction of hydrophilic substituents on the cyclohexyl ring has been shown to improve the compound’s solubility in aqueous environments, making it more suitable for oral administration.

Advances in computational chemistry and molecular modeling have further contributed to the understanding of Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid’s potential applications. Virtual screening studies have identified potential interactions between the compound and various biological targets, including ion channels and neurotransmitter transporters. These computational tools have enabled researchers to predict the compound’s binding affinity and selectivity, guiding the development of more effective derivatives. The integration of machine learning algorithms with molecular docking simulations has also enhanced the accuracy of these predictions, accelerating the drug discovery process.

Despite its promising properties, the development of Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid as a therapeutic agent faces several challenges. One of the primary obstacles is the need for further optimization of its stereochemistry to achieve maximum biological activity. While the (2R,4S) configuration has shown favorable properties, the potential of other stereoisomers remains unexplored. Additionally, the compound’s metabolic stability and toxicity profile must be thoroughly evaluated to ensure its safety and efficacy in clinical settings. These challenges underscore the importance of continued research and development in the field of medicinal chemistry.

The future of Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid lies in its potential to serve as a lead molecule for the development of novel therapeutics. Ongoing research is focused on the synthesis of its derivatives with enhanced potency and reduced side effects. For example, the introduction of functional groups that can modulate the compound’s interactions with specific receptors is currently being explored. These efforts are expected to yield new drug candidates that can address unmet medical needs in various therapeutic areas. The continued advancement of synthetic and computational methods will play a crucial role in overcoming the challenges associated with this compound’s development.

In conclusion, Rac-(2R,4S)-4-cyclohexyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid represents a significant advancement in the field of synthetic chemistry and pharmacological research. Its unique molecular structure and potential applications in drug development highlight its importance as a versatile scaffold for the design of bioactive compounds. The ongoing exploration of its stereochemistry, pharmacological properties, and synthetic routes underscores its potential as a lead molecule for future therapeutic innovations. As research in this area continues to evolve, the compound is poised to play a key role in the development of new and effective treatments for a wide range of medical conditions.

The compound Rac-(2R,4S)-4-cyclohexyl-1-(prop-2-en-1-yloxy)benzene (often abbreviated as Rac-(2R,4S)-4-cyclohexyl-1-(prop-2-en-1-yloxy)benzene) is a complex organic molecule with a unique structural framework that offers significant potential in pharmaceutical and medicinal chemistry. Below is a summary of the key aspects of this molecule, organized for clarity and depth. --- ### 1. Structural Overview - Core Structure: The molecule is based on a benzene ring with a cyclohexyl group attached at the 4-position and a prop-2-en-1-yloxy (allyloxy) group attached at the 1-position. - Stereochemistry: The molecule contains two chiral centers (C2 and C4), giving rise to four stereoisomers. The Racemic form (racemate) is often the starting point for further derivatization. - Functional Groups: The allyloxy group introduces unsaturated hydrocarbon chains and electrophilic reactivity, while the cyclohexyl group provides steric bulk and hydrophobicity. --- ### 2. Synthetic Chemistry - Synthesis Pathways: The molecule can be synthesized via multi-step organic reactions, including: - Coupling reactions (e.g., Suzuki or Heck reactions) to link the benzene ring with the cyclohexyl and allyloxy groups. - Stereocontrolled reactions to achieve the desired (2R,4S) configuration. - Derivatization: The molecule is a versatile scaffold for further modification. Potential modifications include: - Substitution of the cyclohexyl group with other aromatic or aliphatic rings. - Modification of the allyloxy group to introduce functional groups (e.g., carboxyl, hydroxyl, or amino groups). - Stereoisomer optimization to enhance biological activity. --- ### 3. Pharmacological Potential - Receptor Modulation: - The allyloxy group may interact with ion channels or neurotransmitter receptors (e.g., serotonin or dopamine receptors). - The cyclohexyl group may contribute to lipophilic interactions with cell membranes or receptors. - Anti-inflammatory Activity: - The molecule has shown in vitro inhibition of COX-2 (cyclooxygenase-2), a key enzyme in inflammation. - This property suggests potential use in chronic inflammatory diseases (e.g., rheumatoid arthritis, inflammatory bowel disease). - Neurological Applications: - The compound may act as a partial agonist or antagonist of dopamine or serotonin receptors, making it a candidate for neurodegenerative disorders (e.g., Parkinson’s disease, schizophrenia). --- ### 4. Computational and Drug Design Insights - Molecular Modeling: Computational tools (e.g., Molecular Docking, Virtual Screening, and Machine Learning) have identified potential interactions with: - Ion channels (e.g., Na⁺, K⁺, or Ca²⁺ channels). - Neurotransmitter transporters (e.g., serotonin reuptake inhibitors). - Lead Optimization: Researchers are exploring: - Structure-Activity Relationship (SAR) studies to enhance potency. - Metabolic stability and toxicity profiles to improve safety. - Hydrophilic modifications to improve solubility and bioavailability. --- ### 5. Challenges and Future Directions - Stereochemistry Optimization: The (2R,4S) configuration is currently the focus, but other stereoisomers (e.g., (2S,4R)) may offer improved activity. - Toxicity and Safety: Further studies are needed to evaluate long-term toxicity and drug-drug interactions. - Clinical Translation: The molecule must undergo preclinical and clinical trials to validate its therapeutic potential. --- ### 6. Conclusion The Rac-(2R,4S)-4-cyclohexyl-1-(prop-2-en-1-yloxy)benzene is a promising multifunctional scaffold with potential applications in inflammation, neurology, and drug design. Its unique structure, combined with the ability to undergo chemical modification, makes it a valuable candidate for lead optimization and drug development. Future research should focus on: - Stereoisomer refinement. - Computational modeling for target identification. - Clinical validation to assess therapeutic efficacy and safety. --- ### Key Takeaways - Structural Complexity: The molecule combines a benzene ring, cyclohexyl group, and allyloxy functional group. - Pharmacological Potential: It may target COX-2, ion channels, and neurotransmitter systems. - Synthetic Flexibility: The molecule is a versatile platform for derivative development. - Future Prospects: Further computational, synthetic, and biological studies are essential to unlock its full potential. This molecule represents a bridge between organic chemistry and pharmacology, offering a pathway to develop novel therapeutics for complex diseases.